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Compound of Interest

Compound Name: 3-Methoxycinnamic acid

Cat. No.: B100018

An In-depth Technical Guide to the Core Properties of 3-Methoxycinnamic Acid

This guide provides essential information regarding the molecular formula and weight of 3-
Methoxycinnamic acid, tailored for researchers, scientists, and professionals in drug
development.

Physicochemical Data

The fundamental molecular properties of 3-Methoxycinnamic acid are summarized below.
These values are foundational for a wide range of applications, including stoichiometry in
chemical reactions, analytical method development, and computational modeling.

Property Value Source
Molecular Formula C10H1003 PubChem, NIST[1][2]
Molecular Weight 178.18 g/mol PubChem[1]

Molecular Weight (High

o 178.1846 g/mol NIST[2]
Precision)

Determination of Molecular Properties

The molecular formula and weight of chemical compounds like 3-Methoxycinnamic acid are
determined through a combination of computational methods and experimental analysis.
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+ Computational Methods: The molecular formula (C10H100s3) is established from the known
structure of the molecule. The molecular weight is then calculated by summing the atomic
weights of all constituent atoms based on this formula.[1]

+ Experimental Verification: Technigues such as mass spectrometry are employed to
experimentally determine the molecular weight with high precision, confirming the
computationally derived values.

Relationships of Core Properties

The relationship between the common name, molecular formula, and molecular weight is a
fundamental concept in chemistry. The molecular formula is derived from the structure, and the
molecular weight is calculated from the formula.
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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